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Compound of Interest

Compound Name:

3-(4-

(Trifluoromethyl)phenyl)propan-1-

amine

Cat. No.: B187105 Get Quote

Technical Guide: 3-(4-
(Trifluoromethyl)phenyl)propan-1-amine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the chemical properties of 3-(4-
(trifluoromethyl)phenyl)propan-1-amine. It includes key molecular data and a proposed

synthetic route based on established chemical principles. This document is intended to serve

as a foundational resource for researchers interested in the synthesis and potential

applications of this compound. Due to a lack of available public information, this guide does not

contain data on the specific biological activity or associated signaling pathways of this

molecule.

Core Molecular Data
The fundamental molecular characteristics of 3-(4-(trifluoromethyl)phenyl)propan-1-amine
are summarized in the table below.
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Property Value

Molecular Weight 203.20 g/mol

Molecular Formula C₁₀H₁₂F₃N

IUPAC Name 3-[4-(Trifluoromethyl)phenyl]propan-1-amine

CAS Number 101488-60-2

Proposed Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-(4-
(trifluoromethyl)phenyl)propan-1-amine is not readily available in the surveyed literature, a

plausible and efficient synthetic route can be proposed. This route leverages the well-

established method of reductive amination of a corresponding aldehyde.

Proposed Experimental Protocol: Reductive Amination
This protocol is a general procedure that can be adapted for the synthesis of 3-(4-
(trifluoromethyl)phenyl)propan-1-amine, starting from 3-(4-(trifluoromethyl)phenyl)propanal.

Materials:

3-(4-(trifluoromethyl)phenyl)propanal

Ammonia (or an ammonia source, e.g., ammonium acetate)

Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH₃CN)

Anhydrous methanol or Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b187105?utm_src=pdf-body
https://www.benchchem.com/product/b187105?utm_src=pdf-body
https://www.benchchem.com/product/b187105?utm_src=pdf-body
https://www.benchchem.com/product/b187105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Imine Formation: Dissolve 3-(4-(trifluoromethyl)phenyl)propanal (1.0 equivalent) in

anhydrous methanol or DCM in a round-bottom flask. Add a solution of ammonia in methanol

(3-10 equivalents) to the flask at 0°C. Stir the reaction mixture at this temperature for 15-30

minutes to facilitate the formation of the corresponding imine.

Reduction: To the solution containing the imine, add sodium triacetoxyborohydride (2.0

equivalents) portion-wise at 0°C. Allow the reaction mixture to warm to room temperature

and stir for an additional 3-12 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Work-up: Upon completion of the reaction, quench by the slow addition of saturated aqueous

sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3x). Combine the

organic layers and wash with brine.

Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can then be purified by flash column

chromatography on silica gel to yield the desired 3-(4-(trifluoromethyl)phenyl)propan-1-
amine.

Proposed Synthesis Workflow
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A proposed workflow for the synthesis of 3-(4-(Trifluoromethyl)phenyl)propan-1-amine.

Biological Activity and Signaling Pathways
Extensive searches of scientific literature and chemical databases did not yield specific

information regarding the biological activity, mechanism of action, or any associated signaling

pathways for 3-(4-(trifluoromethyl)phenyl)propan-1-amine. It is plausible that this compound

is primarily utilized as a chemical intermediate in the synthesis of more complex molecules or

as a research chemical whose biological properties have not yet been extensively investigated

or publicly disclosed.
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It is important to note that structurally related compounds containing the trifluoromethylphenyl

moiety are known to exhibit a wide range of biological activities. However, direct extrapolation

of these activities to the target molecule would be speculative without experimental validation.

Conclusion
This technical guide has summarized the core molecular data for 3-(4-
(trifluoromethyl)phenyl)propan-1-amine and proposed a viable synthetic pathway. The lack

of available data on its biological function underscores a potential area for future research. The

information provided herein is intended to support researchers in their synthetic efforts and to

encourage further investigation into the properties and potential applications of this compound.

To cite this document: BenchChem. [3-(4-(Trifluoromethyl)phenyl)propan-1-amine molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187105#3-4-trifluoromethyl-phenyl-propan-1-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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